Cas no 19132-06-0 ((2S,3S)-Butane-2,3-diol)

(2S,3S)-Butane-2,3-diol Properties

Names and Identifiers

• (2S,3S)-Butane-2,3-diol
• (2S,3S)-(+)-2,3-Butanediol
• (S,S)-2,3-Butylene glycol
• (S,S)-Butane-2,3-diol
• (S,S)-(+)-2,3-Butylene Glycol
• (S,S)-2,3-Butanediol
• (S,S)-(+)-2,3-Butanediol
• (2S,3S)-2,3-Butanediol
• (S,S)-(+)-2,3-Dihydroxybutane
• BUD
• L-Butane-2,3-diol
• L(+)-2,3-BUTANEDIOL
• 2S,3S-(+)-Butanediol
• (2S,3S)-Butan-2,3-diol
• (S,S)-(+)-1,3-Butaneiol
• 2,3-Butanediol,(2S,3S)-
• Butanediol
• (2S,3S)-2,3-BUTANEDIOL
• (+)-2,3-butanediol
• 2,3-Butanediol, [S-(R*,R*)]-
• Q27102089
• 2,3-Butanediol, (S-(R*,R*))-
• L-(+)-2,3-Butanediol
• C03046
• 2,3-BUTANEDIOL, L-
• AS-57290
• 2,3-Butanediol, (+)-
• AC-26495
• (S-(R,R))-butane-2,3-diol
• CHEBI:16812
• MFCD00063648
• EN300-141852
• DTXSID401031117
• L-(+)-2,3-Butanediol, for chiral derivatization, >=97.0%
• L-(+)-BUTANE-2,3-DIOL
• A813483
• 2,3-Butanediol #
• 19132-06-0
• UNII-7E9UXG71S1
• 7E9UXG71S1
• (2S,3S)-(+)-2,3-Butanediol, 97%
• B1343
• 2,3-BUTYLENE GLYCOL L(+)-THREO-FORM [MI]
• J-012367
• AKOS015840290
• CS-0106462
• C73651
• 2,3-BUTYLENE GLYCOL L(+)-THREO-FORM
• 2,3-BUTANEDIOL, (2S,3S)-
• DB-009328
• DB-309805
• (S,S)-2,3-Butanediol; L-2,3-Butanediol; (+)-2,3-Butanediol; (2S,3S)-(+)-2,3-Butanediol; (2S,3S)-2,3-Butanediol; (+)-Butane-2,3-diol
• (2S,3S)-(+)2,3-Butanediol
• +Expand

• MDL： MFCD00063648
• InChIKey： OWBTYPJTUOEWEK-IMJSIDKUSA-N
• Inchi： 1S/C4H10O2/c1-3(5)4(2)6/h3-6H,1-2H3/t3-,4-/m0/s1
• SMILES： C[C@@H]([C@H](C)O)O

Computed Properties

• Exact Mass: 90.06810
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 90.068079557g/mol
• Heavy Atom Count: 6
• Complexity: 30.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: -0.25200
• PSA: 40.46000
• Refractive Index: n20/D 1.433(lit.)
• Water Partition Coefficient: dissolution
• Boiling Point: 179-182 °C(lit.)
• Melting Point: 20°C
• Flash Point: Fahrenheit: 185 ° f < br / > Celsius: 85 ° C < br / >
• Color/Form: Colorless crystalline solid or viscous liquid
• PH: 9-10 (500g/l, H2O, 20℃)
• Stability/Shelf Life: hygroscopic
• Solubility: Soluble in water, alcohol and ether
• Sensitiveness: Sensitive to air and humidity
• Specific Rotation: 13 º (c=neat)
• Optical Activity: [α]20/D +13°, neat
• Density: 0.987 g/mL at 25 °C(lit.)

(2S,3S)-Butane-2,3-diol Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R24/25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：2-8°C
• Explosive Limit：3.1-11.4%(V)

(2S,3S)-Butane-2,3-diol Customs Data

• HS CODE：2905399090
• Customs Data：

  China Customs Code:

  2905399090

  Overview:

  2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether